Cas no 60269-11-6 (Carophyllen-2,6-beta-oxid)
Carophyllen-2,6-beta-oxid structure
Product Name:Carophyllen-2,6-beta-oxid
CAS No:60269-11-6
MF:C15H26O
MW:222.366344928741
CID:2002915
Update Time:2025-04-21
Carophyllen-2,6-beta-oxid Chemical and Physical Properties
Names and Identifiers
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- Carophyllen-2,6-beta-oxid
- caryophyllane 4,8-beta-oxide
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- Inchi： 1S/C15H26O/c1-13(2)10-12-11(13)6-9-14(3)7-5-8-15(12,4)16-14/h11-12H,5-10H2,1-4H3
- InChI Key： FMRYSKILCWLXDC-UHFFFAOYSA-N
- SMILES： CC1(C2CCC3(OC(C2C1)(C)CCC3)C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- XLogP3: 4.593
Carophyllen-2,6-beta-oxid Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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